Cas no 66404-27-1 (5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl-)

5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl- structure
66404-27-1 structure
Product Name:5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl-
CAS No:66404-27-1
MF:C20H13NO2
MW:299.322725057602
CID:396358
PubChem ID:6515973
Update Time:2025-04-19

5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl-
    • 4-(naphthalen-2-ylmethylidene)-2-phenyl-1,3-oxazol-5-one
    • 4-(Naphthalen-2-ylmethylene)-2-phenyloxazol-5(4H)-one
    • SCHEMBL6790597
    • 66404-27-1
    • Inchi: 1S/C20H13NO2/c22-20-18(21-19(23-20)16-7-2-1-3-8-16)13-14-10-11-15-6-4-5-9-17(15)12-14/h1-13H/b18-13+
    • InChI Key: VJEQAFKSQWRSLC-QGOAFFKASA-N
    • SMILES: O1C(/C(=C\C2=CC=C3C=CC=CC3=C2)/N=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 299.09469
  • Monoisotopic Mass: 299.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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